Cas no 57710-81-3 (1H-BENZOTRIAZOLE, 1-(PENTAFLUOROBENZOYL)-)

• Product Name: 1H-BENZOTRIAZOLE, 1-(PENTAFLUOROBENZOYL)-
• CAS No: 57710-81-3
• MF: C₁₃H₄F₅N₃O
• MW: 313.182379722595
• CID: 3217165
• PubChem ID: 15557976
• Update Time: 2025-04-21

1H-BENZOTRIAZOLE, 1-(PENTAFLUOROBENZOYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-BENZOTRIAZOLE, 1-(PENTAFLUOROBENZOYL)-
• 1H-Benzotriazol-1-yl(2,3,4,5,6-pentafluorophenyl)methanone
• SCHEMBL26623992
• 57710-81-3
• DTXSID301192631

• Inchi： 1S/C13H4F5N3O/c14-8-7(9(15)11(17)12(18)10(8)16)13(22)21-6-4-2-1-3-5(6)19-20-21/h1-4H
• InChI Key： PXJAHLZPEPPXMC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(N1C2C=CC=CC=2N=N1)=O)F)F)F)F

Computed Properties

• Exact Mass: 313.02745257Da
• Monoisotopic Mass: 313.02745257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.8Ų